Cas no 1785330-43-9 (1-[(Tert-butoxy)carbonyl]-4-tert-butylpyrrolidine-3-carboxylic acid)

• Product Name: 1-[(Tert-butoxy)carbonyl]-4-tert-butylpyrrolidine-3-carboxylic acid
• CAS No: 1785330-43-9
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 6196855
• PubChem ID: 84809404
• Update Time: 2025-10-05

1-[(Tert-butoxy)carbonyl]-4-tert-butylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1785330-43-9
• 1-[(tert-butoxy)carbonyl]-4-tert-butylpyrrolidine-3-carboxylic acid
• EN300-1067667
• 1-[(Tert-butoxy)carbonyl]-4-tert-butylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H25NO4/c1-13(2,3)10-8-15(7-9(10)11(16)17)12(18)19-14(4,5)6/h9-10H,7-8H2,1-6H3,(H,16,17)
• InChI Key： HDTLKKYLDJVXCP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)C(C1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(Tert-butoxy)carbonyl]-4-tert-butylpyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-[(Tert-butoxy)carbonyl]-4-tert-butylpyrrolidine-3-carboxylic acid (CAS No. 1785330-43-9)

1-[(Tert-butoxy)carbonyl]-4-tert-butylpyrrolidine-3-carboxylic acid (CAS No. 1785330-43-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are increasingly gaining attention due to their versatile applications in drug discovery and material science. The presence of both tert-butoxycarbonyl (Boc) and tert-butyl groups enhances its stability and reactivity, making it a valuable intermediate in multi-step synthetic routes.

In recent years, the demand for Boc-protected amino acids and related derivatives has surged, driven by advancements in peptide synthesis and medicinal chemistry. Researchers often search for terms like "Boc-pyrrolidine derivatives", "CAS 1785330-43-9 applications", or "tert-butyl pyrrolidine synthesis" to explore its potential. This compound’s unique structure allows for selective deprotection and functionalization, enabling the development of novel bioactive molecules. Its role in asymmetric catalysis and chiral auxiliaries further underscores its importance in modern organic chemistry.

The synthesis of 1-[(Tert-butoxy)carbonyl]-4-tert-butylpyrrolidine-3-carboxylic acid typically involves the protection of the pyrrolidine nitrogen with a Boc group, followed by the introduction of the tert-butyl moiety. This process highlights the compound’s relevance in green chemistry initiatives, as it aligns with the growing emphasis on atom-economical and sustainable synthetic methods. Industry professionals frequently inquire about "scalable synthesis of Boc-protected pyrrolidines" or "CAS 1785330-43-9 suppliers", reflecting its commercial significance.

From a pharmacological perspective, this compound serves as a precursor for protease inhibitors and receptor modulators, addressing trending topics like "targeted drug delivery" and "small molecule therapeutics". Its structural features, including the carboxylic acid functionality, facilitate conjugation with other pharmacophores, enhancing drug-like properties. Recent studies have also explored its potential in bioconjugation and prodrug design, areas of high interest in biopharmaceutical research.

Analytical characterization of CAS No. 1785330-43-9 employs techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity and consistency for research applications. Questions like "how to characterize Boc-pyrrolidine derivatives" or "stability of 1785330-43-9 under storage conditions" are common among laboratory scientists. Proper handling and storage in anhydrous environments are recommended to maintain its integrity over time.

In summary, 1-[(Tert-butoxy)carbonyl]-4-tert-butylpyrrolidine-3-carboxylic acid (CAS No. 1785330-43-9) represents a critical building block in synthetic and medicinal chemistry. Its adaptability to diverse reaction conditions and alignment with cutting-edge research trends ensure its continued relevance. As the scientific community explores new therapeutic avenues and sustainable synthesis, this compound remains a focal point for innovation and discovery.